Cas no 1391070-63-5 (1-cyclobutylcyclopropan-1-amine)

• Product Name: 1-cyclobutylcyclopropan-1-amine
• CAS No: 1391070-63-5
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 5150329
• PubChem ID: 64985676
• Update Time: 2026-03-03

1-cyclobutylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-cyclobutyl-
• 1-Cyclobutyl-cyclopropylamine
• 1-cyclobutylcyclopropan-1-amine

• Inchi： 1S/C7H13N/c8-7(4-5-7)6-2-1-3-6/h6H,1-5,8H2
• InChI Key： QKTUELUDHVVCKQ-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)(N)CC1

Additional information on 1-cyclobutylcyclopropan-1-amine

Chemical Profile of 1-cyclobutylcyclopropan-1-amine (CAS No. 1391070-63-5)

1-cyclobutylcyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1391070-63-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural and functional properties. The presence of both cyclobutyl and cyclopropane moieties in its molecular framework imparts distinct reactivity and potential biological activity, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of 1-cyclobutylcyclopropan-1-amine consists of a cyclopropane ring substituted with a cyclobutyl group at the 1-position, and an amine functional group at the same position. This configuration creates a rigid three-membered ring system that is highly susceptible to various chemical transformations. The amine group, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their potential applications in drug discovery. The strained three-membered ring of cyclopropane is known to enhance the bioavailability and binding affinity of molecules when incorporated into pharmacophores. Additionally, the cyclobutyl group can contribute to steric hindrance and lipophilicity, further modulating the pharmacokinetic profile of the compound.

One of the most compelling aspects of 1-cyclobutylcyclopropan-1-amine is its utility as a building block in medicinal chemistry. Researchers have explored its potential in developing novel therapeutic agents targeting various biological pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and cancer progression. The unique structural features of 1-cyclobutylcyclopropan-1-amine make it an attractive candidate for further exploration in these areas.

The synthesis of 1-cyclobutylcyclopropan-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the formation of the cyclopropane ring followed by introduction of the cyclobutyl group and subsequent functionalization with an amine moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic strategies, reducing the environmental impact of producing this compound.

Recent research has also highlighted the role of 1-cyclobutylcyclopropan-1-amine in materials science. Its rigid structure and ability to form stable complexes with other molecules make it a promising candidate for applications in polymer chemistry and supramolecular assemblies. These materials could find use in various industries, including electronics and coatings, where structural precision is critical.

The pharmacological potential of 1-cyclobutylcyclopropan-1-amine has been further explored through computational modeling and experimental studies. Molecular docking simulations have suggested that this compound may interact with specific targets in biological systems, leading to therapeutic effects. Preclinical trials are ongoing to validate these findings and assess its safety and efficacy in vivo.

In conclusion, 1-cyclobutylcyclopropan-1-amine (CAS No. 1391070-63-5) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel drugs and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow.